![molecular formula C7H6Cl2N2O2 B6190798 4-chloro-2-(chloromethyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine CAS No. 2680528-03-2](/img/no-structure.png)
4-chloro-2-(chloromethyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine
Overview
Description
4-chloro-2-(chloromethyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine, or 4-Cl-CMDP, is a synthetic compound that is used in a variety of scientific research applications. It is a nitrogen-containing heterocyclic compound, which is a type of organic compound that contains both carbon and nitrogen atoms. 4-Cl-CMDP is a versatile compound that can be used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a substrate for enzyme reactions. It is also used in a variety of different biochemical and physiological experiments, and is an important tool for scientists in the fields of biochemistry, organic chemistry, and pharmacology.
Scientific Research Applications
4-Cl-CMDP has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a substrate for enzyme reactions. It is also used in a variety of biochemical and physiological experiments, such as the study of the structure and function of proteins, the study of the effects of drugs on the body, and the study of metabolic pathways. In addition, 4-Cl-CMDP is used to study the effects of environmental pollutants on the environment and to study the effects of various diseases on the body.
Mechanism of Action
The mechanism of action of 4-Cl-CMDP is not fully understood. However, it is believed that 4-Cl-CMDP binds to specific proteins in the body, which then triggers a series of biochemical reactions. These reactions result in the production of various metabolites, which can then be used to study the effects of drugs and environmental pollutants on the body.
Biochemical and Physiological Effects
4-Cl-CMDP has been shown to have a variety of biochemical and physiological effects. It has been shown to act as a substrate for several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and 5-lipoxygenase (5-LOX). In addition, 4-Cl-CMDP has been shown to inhibit the activity of certain proteins, such as the enzyme acetylcholinesterase (AChE). It has also been shown to inhibit the activity of certain hormones, such as calcitonin gene-related peptide (CGRP). Finally, 4-Cl-CMDP has been shown to induce the production of certain cytokines, such as interleukin-6 (IL-6).
Advantages and Limitations for Lab Experiments
The use of 4-Cl-CMDP in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is relatively stable and easy to store. Additionally, it is a versatile compound that can be used in a variety of different experiments. However, there are also some limitations associated with the use of 4-Cl-CMDP in laboratory experiments. For example, it is not very soluble in water, and it can be toxic if ingested or inhaled in large quantities.
Future Directions
There are a variety of potential future directions for research involving 4-Cl-CMDP. For example, further research could be conducted to better understand the mechanism of action of 4-Cl-CMDP and how it affects biochemical and physiological processes. Additionally, further research could be conducted to better understand the effects of 4-Cl-CMDP on various diseases, such as cancer and Alzheimer’s disease. Additionally, further research could be conducted to develop new methods for synthesizing 4-Cl-CMDP and to develop new applications for 4-Cl-CMDP in scientific research. Finally, further research could be conducted to develop new methods for detecting and quantifying 4-Cl-CMDP in biological samples.
Synthesis Methods
4-Cl-CMDP can be synthesized in several different ways. One method involves the reaction of 4-chloro-2-chloromethyl-6H-7H-[1,4]dioxino[2,3-d]pyrimidine-5-carboxylic acid (CMDP-5-COOH) with phosphorus oxychloride (POCl3) in the presence of anhydrous pyridine. This reaction yields 4-Cl-CMDP as a white solid. Another method involves the reaction of 4-chloro-2-chloromethyl-6H-7H-[1,4]dioxino[2,3-d]pyrimidine-3-carboxylic acid (CMDP-3-COOH) with phosphorus oxychloride (POCl3) in the presence of anhydrous pyridine. This reaction yields 4-Cl-CMDP as a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-(chloromethyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine involves the reaction of 2,4-dichloro-6H,7H-[1,4]dioxino[2,3-d]pyrimidine with formaldehyde in the presence of a base to form the intermediate 4-chloro-2-(formylmethyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine. This intermediate is then treated with hydrogen chloride to form the final product.", "Starting Materials": [ "2,4-dichloro-6H,7H-[1,4]dioxino[2,3-d]pyrimidine", "Formaldehyde", "Base (e.g. sodium hydroxide)", "Hydrogen chloride gas" ], "Reaction": [ "Step 1: 2,4-dichloro-6H,7H-[1,4]dioxino[2,3-d]pyrimidine is reacted with formaldehyde in the presence of a base (e.g. sodium hydroxide) to form 4-chloro-2-(formylmethyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine.", "Step 2: The intermediate 4-chloro-2-(formylmethyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine is treated with hydrogen chloride gas to form the final product, 4-chloro-2-(chloromethyl)-6H,7H-[1,4]dioxino[2,3-d]pyrimidine." ] } | |
CAS RN |
2680528-03-2 |
Molecular Formula |
C7H6Cl2N2O2 |
Molecular Weight |
221 |
Purity |
95 |
Origin of Product |
United States |
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